2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-(2-methoxy-4,6-dimethylphenyl)ethanol
• InChI: InChI=1S/C11H16O2/c1-8-6-9(2)10(4-5-12)11(7-8)13-3/h6-7,12H,4-5H2,1-3H3
• InChI Key: WQDWRHAHBBKTDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OC)CCO)C

Description

2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL is a phenolic ethanol derivative featuring a methoxy group at the 2-position and methyl substituents at the 4- and 6-positions of the aromatic ring. This structural arrangement confers unique physicochemical properties, such as enhanced lipophilicity compared to simpler phenolic alcohols (e.g., 2-phenylethanol) due to the electron-donating methyl and methoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL typically involves the alkylation of 2-methoxy-4,6-dimethylphenol with an appropriate alkylating agent. One common method is the reaction of 2-methoxy-4,6-dimethylphenol with ethylene oxide in the presence of a base such as potassium hydroxide. The reaction is carried out under reflux conditions to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. The product is then purified through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Nucleophiles such as sodium hydride or sodium methoxide can be used in the presence of suitable solvents.

Major Products Formed

Oxidation: 2-(2-Methoxy-4,6-dimethylphenyl)ethanone

Reduction: 2-(2-Methoxy-4,6-dimethylphenyl)ethane

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic properties and use in drug development.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL involves its interaction with specific molecular targets. The methoxy and hydroxyl groups play a crucial role in its reactivity and binding affinity. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are subject to ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(2-Methoxyethoxy)ethanol (CAS 111-77-3)

• Structure : Differs by replacing the aromatic core with a linear ethoxy chain.
• Properties : Classified as hazardous (GHS08) due to systemic toxicity .
• Applications: Used as a solvent or intermediate in industrial processes, contrasting with the aromatic ethanol derivative’s likely role in specialty organic synthesis.

Parameter	2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL	2-(2-Methoxyethoxy)ethanol
Molecular Formula	Not explicitly provided	C₅H₁₂O₃
CAS Number	Not available	111-77-3
Key Substituents	Methoxy, dimethylphenyl	Methoxyethoxy chain
Hazard Classification	Unknown	Hazardous (GHS08)

2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS 9036-19-5)

• Structure: Features a bulky 4-(1,1,3,3-tetramethylbutyl)phenoxy group, increasing steric hindrance compared to the dimethylphenyl group in the target compound.
• Applications : Likely used in surfactants or polymer additives due to its long ethoxy chain and hydrophobic tail .

Parameter	2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL	2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol
Molecular Weight	~180–200 (estimated)	Not provided
CAS Number	Not available	9036-19-5
Key Substituents	Methoxy, dimethylphenyl	Tetramethylbutylphenoxy, ethoxy chain

2-(4-Bromo-2-methoxyphenyl)ethan-1-ol (Compound 23)

• Structure: Shares the methoxy-phenyl-ethanol backbone but includes a bromine atom at the 4-position.
• Spectroscopic Data : Unique ¹H/¹³C NMR shifts due to bromine’s electron-withdrawing effects (e.g., C9 methyl group chemical shift at δ 21.4 ppm) .

Parameter	2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL	2-(4-Bromo-2-methoxyphenyl)ethan-1-ol
Substituent Effects	Electron-donating methyl groups	Electron-withdrawing bromine
Synthetic Efficiency	Not reported	92% yield

2-Bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one

• Structure : Ketone analog with a bromoethyl group instead of the hydroxyl-terminated chain.
• Applications : Likely serves as a halogenated intermediate in cross-coupling reactions or bioactive molecule synthesis .

Parameter	2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL	2-Bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one
Functional Group	Hydroxyl (-OH)	Bromoethyl ketone (-COCH₂Br)
Reactivity	Prone to oxidation or esterification	Electrophilic for nucleophilic substitution

Structural and Functional Implications

• Steric Effects: Bulky substituents in analogs like 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol reduce reactivity but increase stability in hydrophobic environments .
• Electronic Effects : Bromine in 2-(4-bromo-2-methoxyphenyl)ethan-1-ol alters electronic density, affecting binding affinity in receptor-targeted applications .

Biological Activity

2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL, also known as a derivative of methoxy-substituted phenyl compounds, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its anticancer, antimicrobial, and neuropharmacological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of various methoxy-substituted phenyl compounds, including derivatives similar to 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL. In vitro assays have demonstrated that such compounds can inhibit cell proliferation in multiple cancer cell lines.

In Vitro Cell Proliferation Studies

A study evaluated the anti-proliferative effects of several synthesized compounds against different cancer cell lines, including MIA PaCa-2 (pancreatic), MDA-MB-231 (breast), and PC-3 (prostate). The results indicated significant inhibition rates for certain derivatives:

Compound	MIA PaCa-2 (%)	MDA-MB-231 (%)	PC-3 (%)
5a	21 ± 4.5	9.1 ± 3.8	13 ± 0.5
5b	30 ± 8.6	15 ± 0.9	0.8 ± 2.2
11a	91 ± 1.1	42 ± 11	11 ± 2.5

These findings suggest that modifications to the methoxy and methyl groups on the phenyl ring can enhance anticancer activity, particularly when electron-donating groups are present at specific positions on the aromatic structure .

Antimicrobial Activity

Beyond its anticancer properties, the compound's potential antimicrobial effects have also been explored. Methoxy-substituted phenolic compounds are known for their ability to combat various microbial strains.

Studies on Antimicrobial Efficacy

Research has shown that certain derivatives exhibit activity against multidrug-resistant bacteria and fungi. For instance, compounds similar to 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL were tested for their Minimum Inhibitory Concentration (MIC) against Staphylococcus aureus and Mycobacterium species, revealing promising results with MIC values ranging between 4–8 µg/mL .

Neuropharmacological Activity

The neuropharmacological profile of methoxy-substituted phenols has been investigated with regard to their effects on neurotransmitter systems.

GABAergic Activity

Compounds in this class have been reported to enhance GABA levels in the brain, suggesting potential anticonvulsant properties. This mechanism is critical as it indicates a possible therapeutic application for seizure disorders .

Structure-Activity Relationship (SAR)

The biological activity of methoxy-substituted phenols is closely linked to their structural characteristics. The presence of hydroxyl groups and the positioning of methoxy groups significantly influence their pharmacological profiles.

Key Observations

• Electron-Donating Groups : The introduction of electron-donating groups at para positions enhances anticancer activity.
• Hydroxyl Groups : Hydroxyl substitutions appear beneficial for increasing overall efficacy against cancer cell lines.
• Methyl Substituents : The presence of additional methyl groups can alter the compound's interaction with biological targets, affecting its potency and selectivity .

Q & A

Q. What are the optimal reaction conditions for synthesizing 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL to maximize yield and purity?

Methodological Answer: The synthesis of aromatic ethanol derivatives like 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL typically involves:

• Methylation : Use iodomethane as a methylating agent under basic conditions (e.g., KOH in methanol) to introduce methoxy groups at specific positions .
• Reduction : Employ borane-dimethyl sulfide (BH₃·SMe₂) for selective reduction of ketones or esters to alcohols, ensuring temperature control (0–25°C) to avoid side reactions .
• Purification : Utilize column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product. Monitor purity via TLC and confirm with NMR (¹H/¹³C) .

Q. Key Considerations :

• Optimize stoichiometry of substituents (e.g., 4,6-dimethyl groups) to prevent steric hindrance.
• Use inert atmospheres (N₂/Ar) to protect reactive intermediates.

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Identify methoxy (δ 3.2–3.8 ppm), aromatic protons (δ 6.5–7.5 ppm), and hydroxyl groups (broad peak, δ 1.5–5.0 ppm).
  • ¹³C NMR : Confirm methoxy (δ 55–60 ppm) and quaternary aromatic carbons (δ 120–140 ppm) .
• FT-IR : Detect O–H stretches (3200–3600 cm⁻¹) and C–O bonds (1050–1250 cm⁻¹) .
• Mass Spectrometry (HRMS) : Validate molecular weight (calc. for C₁₁H₁₆O₂: 180.115 g/mol) and fragmentation patterns .

Data Interpretation Tip : Compare experimental spectra with computational predictions (e.g., NIST Chemistry WebBook) to resolve ambiguities .

Q. How should researchers handle and store 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL to ensure stability during experiments?

Methodological Answer:

• Handling :
  • Use nitrile gloves and safety goggles to prevent skin/eye contact. Avoid inhalation by working in a fume hood .
  • Neutralize spills with inert absorbents (e.g., sand, vermiculite) .
• Storage :
  • Keep in amber glass containers under inert gas (N₂) at –20°C to prevent oxidation.
  • Ensure compatibility with storage materials (e.g., avoid PVC due to solvent interactions) .

Advanced Research Questions

Q. What strategies can be employed to resolve discrepancies in stereochemical outcomes during the synthesis of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL derivatives?

Methodological Answer:

• Chiral Chromatography : Use HPLC with chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) to separate enantiomers .
• X-ray Crystallography : Determine absolute configuration of crystalline intermediates .
• Computational Modeling : Apply density functional theory (DFT) to predict steric and electronic influences on stereoselectivity .

Case Study : In related compounds, bulky protecting groups (e.g., tetrahydropyranyl ethers) have been used to bias reaction pathways toward desired stereoisomers .

Q. How can computational modeling be integrated with experimental data to predict the reactivity of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL in novel reaction environments?

Methodological Answer:

• Reactivity Prediction :
  • Use Gaussian or ORCA software to calculate frontier molecular orbitals (HOMO/LUMO) and identify nucleophilic/electrophilic sites .
  • Simulate reaction trajectories (e.g., transition-state modeling) for SN2 or Friedel-Crafts alkylation pathways.
• Validation : Cross-reference computational results with kinetic studies (e.g., variable-temperature NMR) to confirm activation energies .

Example : For methoxy-substituted ethanols, meta-directing effects of dimethyl groups can be modeled to predict regioselectivity in electrophilic substitutions .

Q. What methodologies are recommended for assessing the biological activity of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL in receptor binding assays?

Methodological Answer:

• In Vitro Assays :
  • Radioligand Binding : Use tritiated analogs to quantify affinity for neurotransmitter receptors (e.g., serotonin or dopamine receptors) .
  • Enzyme Inhibition : Monitor activity against acetylcholinesterase or monoamine oxidases via spectrophotometric methods (e.g., Ellman’s assay) .
• Cell-Based Studies :
  • Employ HEK-293 cells transfected with target receptors to measure cAMP or Ca²⁺ signaling changes .

Data Analysis : Apply nonlinear regression (e.g., GraphPad Prism) to calculate IC₅₀ values and assess dose-response relationships.

Physical and Chemical Properties (Analogous Compounds)

Property	2-(2-Methoxyphenyl)ethan-1-OL	2-(4-Methylphenyl)ethan-1-OL
Molecular Weight	166.22 g/mol	164.20 g/mol
Melting Point	73–74°C	85–87°C
Boiling Point	167–170°C	210–215°C
Solubility (H₂O)	Slightly soluble	Insoluble

Note : While specific data for 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-OL are limited, methodologies from structurally related compounds (e.g., ) provide a robust framework for experimental design. Always validate protocols with pilot studies.